Chromazone Red A
Description
Chromazone Red A (CAS 25317-06-0) is a thermochromic azo dye with the chemical formula C₁₇H₁₂N₂O₉S₂ and a molecular weight of 452.42 g/mol . It is commercially available as a microencapsulated free-flowing powder designed for non-aqueous adhesive systems and plastic applications, such as inks (flexographic, UV, screen, gravure) and composites . The compound exhibits reversible color changes upon heating: it transitions from colored to colorless (or lighter) within specific temperature ranges. Standard activation temperatures are 15°C, 31°C, and 47°C, with customizable ranges from -10°C to +69°C .
Properties
CAS No. |
5850-58-8 |
|---|---|
Molecular Formula |
C17H12N2NaO9S2+ |
Molecular Weight |
475.4 g/mol |
IUPAC Name |
sodium;3-[(4-formylphenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid |
InChI |
InChI=1S/C17H12N2O9S2.Na/c20-8-9-1-3-11(4-2-9)18-19-16-14(30(26,27)28)6-10-5-12(29(23,24)25)7-13(21)15(10)17(16)22;/h1-8,21-22H,(H,23,24,25)(H,26,27,28);/q;+1 |
InChI Key |
OPNKLROVOROGDY-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C=O)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O.[Na+] |
Canonical SMILES |
C1=CC(=CC=C1C=O)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O.[Na+] |
Other CAS No. |
5850-58-8 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
Advantages of this compound
Limitations
- Sensitivity: Degrades under prolonged UV exposure or ethanol contact, necessitating formulation adjustments .
- Data Gaps: Limited peer-reviewed studies on its environmental impact or long-term stability in aqueous systems .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
